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Compound of Interest

Compound Name:
(dimethyl-1H-1,2,3-triazol-4-

yl)methanol

CAS No.: 942060-18-6

Cat. No.: B3389880

Get Quote

Executive Summary
Verdict: The 4-hydroxymethyl-1,2,3-triazole ("Triazole Methanol") represents a "second-

generation" amide bioisostere.[1] While the unsubstituted 1,2,3-triazole effectively mimics the

amide's dipole and planarity, it lacks a strong hydrogen bond donor (HBD). The addition of the

hydroxymethyl group restores this critical HBD capacity, allowing the moiety to mimic the

solvation shell and directional H-bonding of a trans-amide bond while retaining the triazole's

superior metabolic stability.

Use the Amide Bond when:

Native receptor binding requires precise, rigid H-bond geometry (3.8 Å distance).

Metabolic stability is not the primary limiting factor.

Use the Triazole Methanol when:

Proteolytic Stability is critical (triazoles are completely resistant to proteases).
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You need to maintain water solubility and H-bond donor capability in a peptidomimetic.[1]

The target tolerates a slightly extended backbone distance (~5.0 Å vs. 3.8 Å).

Part 1: Structural & Electronic Basis[1]
Hydrogen Bonding Topology
The core limitation of the "bare" 1,4-disubstituted 1,2,3-triazole is its reliance on the C5-H bond

as a donor.[1] While polarized, this C-H bond is significantly weaker than an amide N-H. The

hydroxymethyl variant bridges this gap.

Feature Trans-Amide Bond
1,4-Disubstituted

Triazole

4-Hydroxymethyl-

1,2,3-Triazole

H-Bond Donor (HBD) Strong (N-H) Weak (C5-H)
Strong (-OH) + Weak

(C5-H)

H-Bond Acceptor

(HBA)
Strong (C=O)

Moderate (N2, N3

lone pairs)

Strong (-OH) +

Moderate (N2, N3)

Dipole Moment ~3.5 – 4.0 D ~4.5 – 5.0 D
~5.2 D (Enhanced by

-OH)

Substituent Distance

3.8 – 3.9 Å (

to

)

5.0 – 5.1 Å 5.0 – 5.1 Å

Proteolytic Stability Labile (High) Inert (Complete) Inert (Complete)

Visualizing the Interaction Landscape
The following diagram illustrates the directional H-bonding vectors. Note how the Triazole

Methanol introduces an "OH" vector that can pivot to satisfy donor or acceptor requirements,

offering entropic advantages in solvation.
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Caption: Comparison of H-bond vectors. The Triazole Methanol restores the strong donor

capacity lost in the bare triazole scaffold.

Part 2: Physicochemical Performance[1][2]
Solubility & Solvation
The amide bond is highly solvated in aqueous environments. Replacing it with a bare triazole

often increases lipophilicity (LogP), which can be detrimental if water solubility is required.

Triazole Methanol Advantage: The hydroxymethyl group lowers the LogP, bringing the

solvation profile closer to that of the native peptide bond. This is crucial for maintaining the

hydrodynamic radius and solubility of peptidomimetics.

Permeability (PAMPA/Caco-2)
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While amides are subject to efflux and enzymatic degradation, triazoles traverse membranes

via passive diffusion without degradation.

Data Trend: 1,4-disubstituted triazoles generally show higher permeability (

) than their amide counterparts due to the lack of N-H...solvent drag, unless the specific
transporter recognition is required. The hydroxymethyl variant balances this by providing a
"handle" for water solubility without significantly compromising the membrane crossing ability
of the aromatic ring.

Part 3: Experimental Validation Protocols
To rigorously validate the replacement of an amide with a triazole methanol, you must quantify

the H-bond donor acidity and membrane permeability.

Protocol 3.1: NMR Titration for H-Bond Acidity ( )
This protocol measures the chemical shift change (

) of the donor proton (OH or CH) upon adding a standard acceptor (e.g., DMSO-d6 or HMPA).

Reagents:

Probe: The Triazole Methanol compound (10 mM).

Solvent:

(non-polar, non-competing).

Titrant: DMSO-d6 (Standard H-bond acceptor).[1]

Workflow:

Prepare Sample: Dissolve 5 mg of compound in 600

L

.

Baseline Scan: Acquire
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NMR at 298 K. Record chemical shift of the -OH and C5-H protons.

Titration: Add DMSO-d6 in 0.5 equivalent increments (0.5, 1.0, 1.5... 5.0 eq).

Measurement: Record

NMR after each addition.

Analysis: Plot

vs. [DMSO]. Fit to a 1:1 binding isotherm to extract the association constant (

).

Interpretation: A larger

and

indicate a stronger H-bond donor. Compare this to a reference amide (e.g., N-
methylacetamide).

Protocol 3.2: PAMPA (Parallel Artificial Membrane
Permeability Assay)
Used to confirm that the addition of the polar -OH group does not abolish membrane

permeability.

Workflow:

Donor Plate: Prepare 10 mM stock of Triazole Methanol in DMSO. Dilute to 50

M in PBS (pH 7.4). Add to donor wells.

Membrane: Coat the PVDF filter of the donor plate with 5

L of 1% lecithin in dodecane (artificial lipid bilayer).

Acceptor Plate: Fill with 200

L PBS (pH 7.4).
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Incubation: Sandwich plates and incubate at 25°C for 18 hours in a humidity chamber.

Quantification: Separate plates. Measure UV absorbance (or LC-MS) of donor and acceptor

wells.

Calculation:

Target:

cm/s indicates good permeability.

Part 4: Decision Logic & Synthesis
When designing a drug candidate, use the following logic flow to decide between the Amide

and Triazole Methanol.

Start: Peptidomimetic Design

Is Metabolic Stability Critical?

Is H-Bond Donor (NH) Essential
for Receptor Binding?

Yes (High Proteolysis)

Use Native Amide
(Consider N-methylation if unstable)

No (In vitro only)

Is the 3.8 Å Distance Strict?

Yes (Donor needed)

Use Bare 1,2,3-Triazole
(Click Chemistry)

No (Acceptor only)

Yes (Strict 3.8 Å)

Use Triazole Methanol
(4-hydroxymethyl-1,2,3-triazole)

No (Flexible ~5.0 Å)

Click to download full resolution via product page
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Caption: Decision matrix for selecting the optimal linker based on stability and binding

requirements.

References
Valverde, I. E., et al. (2020). 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for

the Stabilisation of Linear Peptides with Biological Activity. MDPI.[2] [Link]

Corredor, M., Solà, J., & Alfonso, I. (2018). Disubstituted 1,2,3-Triazoles as Amide Bond

Mimetics. IntechOpen. [Link]

Massarotti, A., et al. (2014). The 1,2,3-triazole ring as a bioisostere in medicinal chemistry.

ProQuest. [Link][3][4]

Bock, V. D., et al. (2007). 1,2,3-Triazoles as Peptide Bond Isosteres: Synthesis and

Biological Evaluation of Cyclotetrapeptide Mimics. European Journal of Organic Chemistry.

[Link]

Pion Inc. (2024). Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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